Cas no 1807211-63-7 (2-Chloromethyl-4-hydroxy-5-methylpyridine)

• Product Name: 2-Chloromethyl-4-hydroxy-5-methylpyridine
• CAS No: 1807211-63-7
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 4914899
• Update Time: 2025-05-20

2-Chloromethyl-4-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4-hydroxy-5-methylpyridine

• Inchi： 1S/C7H8ClNO/c1-5-4-9-6(3-8)2-7(5)10/h2,4H,3H2,1H3,(H,9,10)
• InChI Key： VCGMSZXYUKYZBB-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(C)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloromethyl-4-hydroxy-5-methylpyridine

Recent Advances in the Study of 2-Chloromethyl-4-hydroxy-5-methylpyridine (CAS: 1807211-63-7) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Chloromethyl-4-hydroxy-5-methylpyridine (CAS: 1807211-63-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance as a versatile building block in medicinal chemistry, owing to its reactive chloromethyl group and hydroxyl functionality, which allow for further derivatization. This research brief aims to summarize the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Chloromethyl-4-hydroxy-5-methylpyridine as a precursor in the synthesis of novel pyridine-based kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into a series of derivatives with potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR2. The study reported IC50 values in the nanomolar range for several derivatives, suggesting promising therapeutic potential for oncology applications.

In the field of antimicrobial research, a team from the University of Cambridge recently investigated the antibacterial properties of 2-Chloromethyl-4-hydroxy-5-methylpyridine derivatives. Their work, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain structural modifications of this core scaffold resulted in compounds with significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The most active compound in the series showed a MIC of 2 μg/mL against MRSA, comparable to some clinically used antibiotics.

From a synthetic chemistry perspective, advances in the preparation of 2-Chloromethyl-4-hydroxy-5-methylpyridine have been reported. A 2024 paper in Organic Process Research & Development described an improved, scalable synthesis of this compound with higher yield (85%) and purity (>99%) compared to previous methods. The new protocol employs greener solvents and reduces the number of purification steps, making it more suitable for industrial-scale production.

Recent computational studies have provided insights into the molecular interactions of 2-Chloromethyl-4-hydroxy-5-methylpyridine derivatives with biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2023) predicted strong binding interactions between certain derivatives and the active sites of inflammatory mediators, supporting ongoing research into anti-inflammatory applications of these compounds.

In conclusion, 2-Chloromethyl-4-hydroxy-5-methylpyridine (CAS: 1807211-63-7) continues to be a valuable scaffold in pharmaceutical research, with recent studies expanding its potential applications in oncology, anti-infectives, and inflammation. The development of more efficient synthetic routes and deeper understanding of its structure-activity relationships are expected to further enhance its utility in drug discovery programs. Future research directions may include exploration of its use in targeted drug delivery systems and combination therapies.